MT2 Subtype Selectivity Ratio Exceeds 100-Fold, Surpassing Luzindole by Over 6-Fold in the Same Study
In the foundational characterization study by Dubocovich et al. (1997), GR 128107 was classified among a small group of 'selective Mel1b melatonin receptor analogues' whose affinity selectivity ratios (Mel1a/Mel1b) exceed 100 [1]. This was determined by competition of 2-[125I]-iodomelatonin binding to human recombinant Mel1a and Mel1b receptors expressed in COS-7 cells. By contrast, the prototypical antagonist luzindole, measured in the same study, showed only a 15.5-fold preference for Mel1b over Mel1a (pKi 7.7 at Mel1b) [1]. The partial agonist 5-methoxyluzindole achieved the same pKi of 9.6 at Mel1b as GR 128107 but exhibited partial agonist efficacy rather than silent antagonist behavior, demonstrating that equivalent binding affinity does not predict equivalent functional pharmacology [1].
| Evidence Dimension | MT2 (Mel1b) vs. MT1 (Mel1a) affinity selectivity ratio |
|---|---|
| Target Compound Data | GR 128107: Mel1a/Mel1b selectivity ratio >100; MT2 pKi = 9.6; MT1 pKi ≈ 6.9 (Ki ≈ 125.9 nM) |
| Comparator Or Baseline | Luzindole: Mel1a/Mel1b selectivity ratio = 15.5 (pKi 7.7 at Mel1b). 5-Methoxyluzindole: Mel1a/Mel1b selectivity ratio ≈ 130 (MT2 pKi = 9.6, partial agonist). |
| Quantified Difference | GR 128107 selectivity ratio >100 vs. luzindole selectivity ratio = 15.5; ≥6.5-fold greater selectivity. GR 128107 is a silent antagonist at native receptor densities; 5-methoxyluzindole is a partial agonist despite identical MT2 pKi. |
| Conditions | Competition binding assay using 2-[125I]-iodomelatonin; human recombinant Mel1a and Mel1b receptors transiently expressed in COS-7 cells; Dubocovich et al., 1997. |
Why This Matters
For researchers isolating MT2-mediated responses, GR 128107 provides a selectivity window >6-fold larger than luzindole, reducing MT1 cross-reactivity confounds without sacrificing MT2 binding affinity—a critical parameter when selecting a pharmacological tool for subtype discrimination experiments.
- [1] Dubocovich ML, Masana MI, Iacob S, Sauri DM. Melatonin receptor antagonists that differentiate between the human Mel1a and Mel1b recombinant subtypes are used to assess the pharmacological profile of the rabbit retina ML1 presynaptic heteroreceptor. Naunyn Schmiedebergs Arch Pharmacol. 1997 Mar;355(3):365-75. doi: 10.1007/PL00004956. PMID: 9089668. View Source
